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Compound of Interest

Compound Name: 2-(4-Nitrophenoxy)propanoic acid

Cat. No.: B077076 Get Quote

A Comprehensive Technical Guide to the Applications of 2-(4-Nitrophenoxy)propanoic Acid
and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-(4-Nitrophenoxy)propanoic acid, a molecule

situated at the crossroads of agrochemical synthesis and pharmaceutical research. While direct

applications of this specific compound are not extensively documented, its structural motifs are

central to several classes of highly significant commercial products. This review, therefore,

focuses on its role as a valuable synthetic intermediate and explores the well-established

applications of its close chemical relatives. By understanding the functional landscape of its

analogs, we can illuminate the potential applications and synthetic utility of 2-(4-
Nitrophenoxy)propanoic acid.

Physicochemical Properties of 2-(4-
Nitrophenoxy)propanoic Acid
A thorough understanding of a compound's physical and chemical properties is foundational to

its application in synthesis and biological screening.
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Property Value Source

CAS Number 13794-10-0 [1][2][3]

Molecular Formula C₉H₉NO₅ [1][3][4]

Molecular Weight 211.17 g/mol [1][3][4]

IUPAC Name
2-(4-nitrophenoxy)propanoic

acid
[4]

SMILES
CC(C(=O)O)OC1=CC=C(C=C

1)--INVALID-LINK--[O-]
[1][4]

Physical State Solid [5]

Melting Point 88-89 °C [5][6]

Applications in the Synthesis of Herbicides
The most prominent application of compounds structurally similar to 2-(4-
Nitrophenoxy)propanoic acid is in the synthesis of aryloxyphenoxypropionate (AOPP)

herbicides. These are post-emergence herbicides effective against a wide range of grass

weeds in broadleaf crops.

Mechanism of Action of AOPP Herbicides
AOPP herbicides function by inhibiting the enzyme acetyl-coenzyme A carboxylase (ACCase)

in grasses. This enzyme is crucial for the biosynthesis of fatty acids, which are essential

components of cell membranes. The inhibition of ACCase leads to a cessation of growth and

eventual death of the susceptible grass species.

The Role of 2-(4-Hydroxyphenoxy)propanoic Acid: A Key
Intermediate
The core structure of many AOPP herbicides is derived from 2-(4-hydroxyphenoxy)propanoic

acid.[7][8] This intermediate is coupled with various heterocyclic systems to produce the final

active ingredient. The synthesis of 2-(4-hydroxyphenoxy)propanoic acid itself is a critical step,

and it is in this context that 2-(4-Nitrophenoxy)propanoic acid can be considered a potential
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precursor. The nitro group can be chemically reduced to an amino group, which can then be

converted to a hydroxyl group via a diazonium salt intermediate.

Representative Synthetic Protocol: Synthesis of a
Haloxyfop Analog
The following protocol outlines a general method for the synthesis of an AOPP herbicide,

illustrating the central role of the 2-(4-hydroxyphenoxy)propanoic acid core.

Step 1: Synthesis of Methyl 2-(4-hydroxyphenoxy)propanoate

To a solution of hydroquinone in a suitable solvent (e.g., acetonitrile), add a base such as

potassium carbonate.

Slowly add methyl 2-chloropropanoate and heat the mixture to reflux.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, cool the reaction, filter off the solids, and concentrate the filtrate under

reduced pressure.

Purify the crude product by column chromatography to yield methyl 2-(4-

hydroxyphenoxy)propanoate.

Step 2: Etherification with a Heterocyclic Halide

Dissolve the product from Step 1 in a polar aprotic solvent like dimethylformamide (DMF).

Add a base (e.g., potassium carbonate) and the desired heterocyclic halide (e.g., 2-chloro-3-

trifluoromethylpyridine).

Heat the reaction mixture and monitor by TLC.

After completion, perform an aqueous workup and extract the product with a suitable organic

solvent.

Purify the resulting ester by chromatography.
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Step 3: Saponification to the Final Herbicide

Dissolve the ester from Step 2 in a mixture of methanol and water.

Add a stoichiometric amount of a strong base, such as sodium hydroxide.

Stir the mixture at room temperature until the ester is fully hydrolyzed.

Acidify the solution to precipitate the final product, which can be collected by filtration.

Comparative Performance
The efficacy of AOPP herbicides is well-established. They offer excellent selectivity, allowing for

the control of grass weeds within broadleaf crops. The choice of the heterocyclic moiety

attached to the 2-(4-hydroxyphenoxy)propanoic acid core influences the spectrum of activity

and crop safety.

Applications in Pharmaceutical Research
The arylpropionic acid scaffold is a cornerstone of medicinal chemistry, most notably in the

development of non-steroidal anti-inflammatory drugs (NSAIDs).[9][10]

Arylpropionic Acids as NSAIDs
Ibuprofen, naproxen, and ketoprofen are all examples of arylpropionic acid derivatives that

have achieved widespread clinical use.[9][10] Their primary mechanism of action is the

inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of

prostaglandins, key mediators of pain and inflammation.

While 2-(4-Nitrophenoxy)propanoic acid itself is not an established NSAID, its derivatives,

particularly those where the nitro group is replaced with other functionalities, fall into this

chemical class and could be of interest in drug discovery programs.

Other Potential Biological Activities
Research into structurally related compounds has revealed other potential therapeutic

applications. For example, 2-methyl-2-(4-nitrophenoxy)propanoic acid has been investigated

as a bioisostere of clofibric acid, a compound with hypolipidemic (lipid-lowering) properties.[11]
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This suggests that derivatives of 2-(4-Nitrophenoxy)propanoic acid could be explored for

their potential in managing dyslipidemia.

Furthermore, 2-(4-nitrophenyl)propionic acid is utilized as a reagent in the synthesis of analogs

of triiodothyroalkanoic acids, which have been shown to interact with hepatic thyroid receptors.

[5][12] This highlights the utility of this class of compounds as tools for creating specific

biological probes.

Synthetic Protocols and Data
Synthesis of 2-Methyl-2-(4-nitrophenoxy)propanoic
Acid[11]
This protocol provides a practical example of the synthesis of a close analog of the title

compound.

A mixture of 4-nitrophenol (1.0 g, 4.44 mmol) and potassium carbonate (1.22 g, 8.88 mmol)

in acetonitrile is prepared.

To this mixture, ethyl 2-bromo-2-methylpropionate (1.04 ml, 6.66 mmol) is added dropwise.

The mixture is stirred and heated under reflux for 8 hours.

After cooling, the reaction mixture is poured into cold water.

The resulting oil is treated with a 3:2:1 mixture of THF/MeOH/H₂O, and LiOH (5 equivalents)

is added.

The mixture is stirred at room temperature for 3 hours.

A 10% HCl solution is added to acidify the mixture, and most of the organic solvents are

removed in vacuo.

The crude product is extracted with CH₂Cl₂ (3 x 10 ml), dried with Na₂SO₄, filtered, and

concentrated to yield a yellow solid.
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Caption: Relationship of 2-(4-Nitrophenoxy)propanoic acid to key applications.

Conclusion
2-(4-Nitrophenoxy)propanoic acid is a compound of significant interest due to its structural

relationship to commercially important herbicides and pharmaceuticals. While direct

applications are not widely reported, its potential as a synthetic intermediate is clear. For

researchers in agrochemical development, it represents a potential precursor to the herbicidally

active 2-(4-hydroxyphenoxy)propanoic acid core. In the pharmaceutical realm, it belongs to the

broader class of arylpropionic acids, known for their diverse biological activities, including anti-

inflammatory and lipid-lowering effects. The protocols and comparative data presented in this

guide offer a solid foundation for further research and development involving this versatile

chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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